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Compound of Interest

Compound Name: Amidosulfuron-d6

Cat. No.: B15556086 Get Quote

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of the Amidosulfuron-d6 analytical standard. It is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who require a

reliable internal standard for the quantification of Amidosulfuron. This document outlines key

product specifications from various suppliers and presents a generalized experimental protocol

for its application in liquid chromatography-mass spectrometry (LC-MS) analysis.

Introduction to Amidosulfuron-d6
Amidosulfuron is a sulfonylurea herbicide used to control broadleaf weeds in various crops.[1]

For accurate quantification of Amidosulfuron in complex matrices such as environmental

samples or agricultural products, a stable isotope-labeled internal standard is crucial.

Amidosulfuron-d6, a deuterium-labeled analog of Amidosulfuron, serves as an ideal internal

standard for mass spectrometry-based analytical methods.[2] Its use enhances the accuracy

and precision of quantification by compensating for matrix effects and variations during sample

preparation and analysis.[2][3]

Commercial Suppliers and Product Specifications
Several reputable suppliers offer Amidosulfuron-d6 as an analytical standard. The following

table summarizes the available information from prominent commercial sources.
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Supplier
Product

Name/Code

CAS

Number

(Unlabeled)

Molecular

Formula

Molecular

Weight
Notes

LGC

Standards

Amidosulfuro

n-d6 (TRC-

A629273)

120923-37-7 Not specified Not specified

Part of their

portfolio of

API reference

standards

and research

materials.[4]

Veeprho
Amidosulfuro

n-D6
120923-37-7 Not specified Not specified

Described as

a deuterium-

labeled

analog for

use as an

internal

standard in

analytical and

pharmacokin

etic research.

[2]

MedChemEx

press

Amidosulfuro

n-d6
120923-37-7

C9H9D6N5O

7S2
375.41

Provided as a

stable isotope

for use in

pharmacokin

etic and

metabolic

profile

studies.[5]

Clearsynth

Amidosulfuro

n-d6 (CS-T-

103601)

120923-37-7
C₉H₉D₆N₅O₇

S₂
375.41

An isotope-

labeled

Amidosulfuro

n used as a

pesticide and

herbicide

standard.[6]
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Sigma-

Aldrich

(PESTANAL

®)

Amidosulfuro

n

PESTANAL®

120923-37-7

C9H15N5O7

S2

(Unlabeled)

369.37

(Unlabeled)

Provides the

analytical

standard for

the unlabeled

compound,

which can be

used as a

reference.[1]

[7]

Physicochemical Properties of Amidosulfuron-d6
The following table outlines the key physicochemical properties of Amidosulfuron-d6.

Property Value Source

IUPAC Name

N-(N-((4, 6-bis(methoxy-

d3)pyrimidin-2-

yl)carbamoyl)sulfamoyl)-N-

methylmethanesulfonamide

[2]

Synonyms

Amidosulfuron D6,

Amidosulfuron D6 (dimethoxy

D6), 1-[4,6-

Bis(trideuteriomethoxy)pyrimidi

n-2-yl]-3-

[methyl(methylsulfonyl)sulfamo

yl]urea

[2]

Molecular Formula C9H9D6N5O7S2 [5][6]

Molecular Weight 375.41 [5][6]

Generalized Experimental Protocol for Quantitative
Analysis using LC-MS
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The use of Amidosulfuron-d6 as an internal standard is prevalent in methods for analyzing

pesticide residues in various matrices.[7] The following is a generalized protocol for the

quantification of Amidosulfuron using high-performance liquid chromatography coupled with

tandem mass spectrometry (HPLC-MS/MS).

1. Standard Solution Preparation:

Prepare a stock solution of Amidosulfuron-d6 in a suitable organic solvent (e.g., acetonitrile

or methanol).

Prepare a series of calibration standards by spiking known concentrations of unlabeled

Amidosulfuron into a blank matrix extract.

Add a constant, known concentration of the Amidosulfuron-d6 internal standard solution to

each calibration standard and to the samples to be analyzed.

2. Sample Preparation (QuEChERS Method Example): The Quick, Easy, Cheap, Effective,

Rugged, and Safe (QuEChERS) method is a common sample preparation technique for

pesticide residue analysis.[8]

Homogenize the sample (e.g., fruit, vegetable, or soil).

Weigh a representative portion of the homogenized sample into a centrifuge tube.

Add acetonitrile and the Amidosulfuron-d6 internal standard.

Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

Shake vigorously and centrifuge.

Take an aliquot of the supernatant (acetonitrile layer) for dispersive solid-phase extraction (d-

SPE) cleanup.

Add d-SPE sorbents (e.g., PSA, C18, GCB) to remove interfering matrix components.

Vortex and centrifuge.

The final supernatant is ready for LC-MS/MS analysis.
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3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A reverse-phase column, such as a C18, is typically used.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

often with additives like formic acid or ammonium formate to improve ionization.[9]

Injection Volume: Typically in the range of 1-10 µL.

Mass Spectrometry (MS):

Ionization: Electrospray ionization (ESI) in either positive or negative mode is commonly

employed.

Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode is ideal for quantification.[10]

MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both

Amidosulfuron and Amidosulfuron-d6 to ensure identity confirmation and accurate

quantification.

4. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte

(Amidosulfuron) to the peak area of the internal standard (Amidosulfuron-d6) against the

concentration of the analyte.

Quantify the amount of Amidosulfuron in the samples by using the peak area ratios from the

samples and interpolating from the calibration curve.

Workflow and Pathway Visualizations
The following diagrams illustrate the generalized workflows for sample analysis and the logical

relationship in the quantification process.
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Caption: A typical workflow for the quantitative analysis of Amidosulfuron using a deuterated

internal standard.
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Caption: Logical relationship for quantification using an internal standard method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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